Cas no 89640-55-1 (3-Iodo-4-methoxypyridine)

• Product Name: 3-Iodo-4-methoxypyridine
• CAS No: 89640-55-1
• MF: C₆H₆INO
• MW: 235.022413730621
• MDL: MFCD01416617
• CID: 720084
• PubChem ID: 329771707
• Update Time: 2025-06-24

3-Iodo-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-methoxypyridine
• 3-IODO-4-METHOXY-PYRIDINE
• Pyridine,3-iodo-4-methoxy-
• PYRIDINE, 3-IODO-4-METHOXY-
• 3-iodo-4-methoxy pyridine
• WZAPSURIRLYQEJ-UHFFFAOYSA-N
• 4852AC
• 3-Iodo-4-methoxypyridine, AldrichCPR
• AB09106
• VP11847
• ST24042233
• 640I551
• 3-Iodo-4-methoxypyridine (ACI)
• AK-079/09930013
• DB-011208
• EN300-317089
• CS-W006465
• AC-28210
• AKOS015853846
• MFCD01416617
• 89640-55-1
• SCHEMBL359458
• DTXSID70358560
• AS-10295
• SY110365
• J-512681
• O11019

• MDL： MFCD01416617
• Inchi： 1S/C6H6INO/c1-9-6-2-3-8-4-5(6)7/h2-4H,1H3
• InChI Key： WZAPSURIRLYQEJ-UHFFFAOYSA-N
• SMILES： IC1C(OC)=CC=NC=1

Computed Properties

• Exact Mass: 234.94900
• Monoisotopic Mass: 234.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 22.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.825
• Melting Point: No data available
• Boiling Point: 271.2°C at 760 mmHg
• Flash Point: 117.8°C
• Refractive Index: 1.598
• PSA: 22.12000
• LogP: 1.69480
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-Iodo-4-methoxypyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Iodo-4-methoxypyridine

Properties and Applications of 3-Iodo-4-methoxypyridine (CAS No. 89640-55-1)

3-Iodo-4-methoxypyridine, with the chemical formula C₆H₆INO, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound is characterized by the presence of an iodine atom at the 3-position and a methoxy group at the 4-position of a pyridine ring, making it a valuable intermediate in organic synthesis. Its unique structural features enable it to participate in various chemical reactions, including cross-coupling reactions, which are pivotal in the development of novel pharmaceuticals and agrochemicals.

The CAS no. 89640-55-1 assigned to this compound underscores its distinct identity and facilitates its recognition in scientific literature and industrial applications. The pyridine core is a common motif in biologically active molecules, and modifications at specific positions can significantly alter its pharmacological properties. In recent years, 3-Iodo-4-methoxypyridine has been extensively studied for its role in synthesizing complex molecules, particularly in the context of drug discovery.

One of the most notable applications of 3-Iodo-4-methoxypyridine is in Suzuki-Miyaura cross-coupling reactions. This reaction is a cornerstone in modern synthetic organic chemistry, enabling the formation of carbon-carbon bonds between aryl or vinyl halides and boronic acids. The iodine atom at the 3-position of 3-Iodo-4-methoxypyridine serves as an excellent leaving group, facilitating efficient coupling with various boronic substrates. This capability has been leveraged in the synthesis of substituted pyridines, which are prevalent in medicinal chemistry.

Recent advancements in pharmaceutical research have highlighted the utility of 3-Iodo-4-methoxypyridine in developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating 3-Iodo-4-methoxypyridine into molecular frameworks, researchers have been able to design potent inhibitors that target specific kinases. For instance, derivatives of this compound have been shown to exhibit inhibitory activity against tyrosine kinases, which are key players in cancer cell proliferation.

The methoxy group at the 4-position of 3-Iodo-4-methoxypyridine also contributes to its reactivity and functionality. This group can participate in various transformations, including nucleophilic aromatic substitution and oxidation reactions, allowing for further diversification of the molecular structure. Such flexibility makes 3-Iodo-4-methoxypyridine a valuable building block for constructing more complex scaffolds.

In addition to its pharmaceutical applications, 3-Iodo-4-methoxypyridine has found utility in materials science. The pyridine ring can serve as a ligand or anchor point for metal complexes, which are employed in catalysis and as sensors. The presence of both iodine and methoxy groups provides multiple sites for functionalization, enabling the design of tailored metal complexes with specific properties.

The synthesis of 3-Iodo-4-methoxypyridine typically involves halogenation reactions on a precursor pyridine derivative. The precise regioselectivity achieved during this process is crucial for obtaining the desired product with high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to 3-Iodo-4-methoxypyridine, reducing reliance on harsh conditions and minimizing byproduct formation.

From a research perspective, 3-Iodo-4-methoxypyridine continues to be a subject of interest due to its broad applicability. Ongoing studies aim to explore novel synthetic pathways and expand its utility in drug discovery programs. The integration of computational chemistry techniques has also facilitated a deeper understanding of its reactivity and mechanism(s) involved in various transformations.

The future prospects for 3-Iodo-4-methoxypyridine are promising, with potential applications emerging in areas such as bioconjugation and polymer chemistry. Its ability to undergo diverse chemical transformations makes it an indispensable tool for synthetic chemists working on complex molecular architectures. As research progresses, new derivatives and applications are likely to be uncovered, further solidifying its importance in both academic and industrial settings.